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Compound of Interest

Compound Name: 1,9-Thianthrenedicarboxylic acid

Cat. No.: B1619720 Get Quote

In-Depth Technical Guide: 1,9-
Thianthrenedicarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Core Chemical Properties
Chemical Formula: C₁₄H₈O₄S₂[1]

Molecular Weight: The precise molecular weight has not been explicitly cataloged in

widespread public databases. However, based on its chemical formula, the calculated

monoisotopic mass is 303.9864 Da.[1]

Structure:

SMILES: C1=CC(=C2C(=C1)SC3=CC=CC(=C3S2)C(=O)O)C(=O)O[1]

InChI: InChI=1S/C14H8O4S2/c15-13(16)7-3-1-5-9-11(7)20-12-8(14(17)18)4-2-6-10(12)19-

9/h1-6H,(H,15,16)(H,17,18)[1]
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Property Value Source

Chemical Formula C₁₄H₈O₄S₂ PubChemLite[1]

Monoisotopic Mass 303.9864 Da PubChemLite[1]

Experimental Data and Protocols
Extensive searches of publicly available scientific literature and chemical databases did not

yield specific experimental protocols, quantitative data, or detailed signaling pathways related

to 1,9-Thianthrenedicarboxylic acid. The information available is currently limited to its basic

chemical identifiers.

The lack of published data suggests that this compound may be a novel chemical entity, a

synthetic intermediate that has not been extensively studied for its biological properties, or its

research is proprietary and not in the public domain.

Logical Relationship Diagram
As no experimental workflows or signaling pathways for 1,9-Thianthrenedicarboxylic acid are

available, a logical diagram illustrating the current information status is provided below.

Caption: Logical flow from available chemical data to unavailable experimental information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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